Cas no 1807152-59-5 (Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate)

• Product Name: Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate
• CAS No: 1807152-59-5
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4875830
• Update Time: 2025-10-30

Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate

• Inchi： 1S/C9H6F2N2O3/c1-16-9(15)7-4(8(10)11)2-6(14)5(3-12)13-7/h2,8,14H,1H3
• InChI Key： HDSUXUVKYNHHHJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)N=C1C(=O)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.9
• Topological Polar Surface Area: 83.2

Additional information on Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate

Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate (CAS No. 1807152-59-5): A Comprehensive Overview

Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate, identified by its CAS number 1807152-59-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The presence of various functional groups, including a cyano group (–CN), a difluoromethyl group (–CF₂), and a hydroxyl group (–OH), as well as a carboxylate ester at the sixth position, makes this molecule particularly intriguing for researchers exploring novel pharmacophores and therapeutic agents.

The structural features of Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate contribute to its unique chemical properties and potential biological activities. The cyano group is known to enhance electrophilicity, making it a valuable component in various synthetic transformations. The difluoromethyl group, on the other hand, is frequently incorporated into drug molecules due to its ability to improve metabolic stability and binding affinity. The hydroxyl group introduces polarity and potential hydrogen bonding capabilities, which can be crucial for interactions with biological targets. Lastly, the carboxylate ester functionality provides a site for further derivatization and modification, allowing for the creation of more complex derivatives with tailored properties.

In recent years, there has been growing interest in developing new therapeutic agents based on pyridine derivatives due to their wide range of biological activities. Pyridine-based compounds have been explored for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The specific combination of functional groups in Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate positions it as a promising candidate for further investigation in drug discovery.

One of the most exciting areas of research involving this compound is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can target these disease-causing pathways effectively. The structural features of Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate make it an attractive building block for such inhibitors. The cyano group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with the kinase active site, while the difluoromethyl group can enhance binding affinity through hydrophobic interactions. Additionally, the hydroxyl and carboxylate ester groups provide opportunities for further modifications to optimize potency and selectivity.

Another area where this compound shows promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or processes can be an effective strategy for antiviral therapy. Pyridine derivatives have been explored as inhibitors of viral proteases, polymerases, and integrases. The unique combination of functional groups in Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate may allow it to interact with viral targets in a way that conventional inhibitors cannot. For instance, the cyano group could mimic the natural substrates or transition states of viral enzymes, while the difluoromethyl group could improve pharmacokinetic properties such as solubility and bioavailability.

The synthesis of Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate is another area of interest for synthetic chemists. The multi-step synthesis typically involves introducing each functional group sequentially while maintaining regioselectivity and stereochemical integrity. Recent advances in synthetic methodologies have made it possible to construct complex pyridine derivatives more efficiently than ever before. For example, transition metal-catalyzed cross-coupling reactions have enabled the introduction of aryl or heteroaryl groups at specific positions within the pyridine ring. Additionally, organometallic reagents have been used to install various functional groups with high precision.

In conclusion, Methyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate (CAS No. 1807152-59-5) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration as an intermediate in drug synthesis and as a lead compound for new therapeutic agents targeting various diseases. As research continues to uncover new applications for pyridine derivatives, compounds like this one are likely to play an increasingly important role in the discovery and development of next-generation medicines.